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Introduction
Magnesium monoperoxyphthalate (MMPP), also known as magnesium

bis(monoperoxyphthalate) hexahydrate, is a versatile and stable oxidizing agent widely

employed in organic synthesis.[1][2] As a salt of an aromatic peroxyacid, MMPP offers

enhanced stability compared to its aliphatic counterparts.[3] It has emerged as a safer and

more cost-effective alternative to other peroxyacids like meta-chloroperoxybenzoic acid

(mCPBA), particularly for large-scale reactions.[2][4] This guide provides an in-depth overview

of MMPP's properties, synthesis, and key applications, complete with experimental protocols

and mechanistic diagrams relevant to professionals in chemical research and drug

development. Its utility extends from classic oxidation reactions in synthetic chemistry to

applications as a bleaching agent and broad-spectrum biocide.[2][3][4]

Physicochemical and Quantitative Data
The properties of MMPP, primarily in its common hexahydrate form, are summarized below.

This data is essential for its handling, application in reactions, and understanding its

advantages.
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Property Data Reference(s)

Chemical Name

Magnesium

bis(monoperoxyphthalate)

hexahydrate

[1]

Acronym MMPP [1][2]

CAS Number 84665-66-7 (hexahydrate) [2]

Molecular Formula C₁₆H₁₀MgO₁₀ · 6H₂O [1]

Molecular Weight 494.64 g/mol [1]

Appearance White granular solid [1]

Melting Point 93-96 °C (with decomposition) [1]

Solubility

Water (15 °C): 160 g/L

Alcohols: Soluble in low

molecular weight alcohols

Organic Solvents: Very low

solubility

[1]

Purity (Technical Grade) ~80%

Synthesis and Experimental Protocols
The synthesis of MMPP involves the reaction of phthalic anhydride with hydrogen peroxide in

the presence of a magnesium source. Following its preparation, MMPP can be used in a

variety of oxidation reactions.

This protocol is a modified version of the method described in European Patent Application No.

27693, designed to enhance the formation of the crystalline product.[3]

Materials:

Phthalic anhydride (particulate)

Hydrogen peroxide (87.5% w/w)
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Magnesium oxide

Ethyl acetate

Water

Reaction vessel with cooling and vigorous stirring capabilities

Procedure:

In a suitable reaction vessel, prepare a solution by mixing 50 mL of water and 50 mL of

hydrogen peroxide (87.5% w/w) in ethyl acetate.[3]

Cool the solution to 10 °C and maintain this temperature.[3]

With vigorous stirring, introduce particulate phthalic anhydride and magnesium oxide to the

solution, which will form a slurry.[3]

Continue the vigorous stirring at 10 °C for an extended period of 14 hours to ensure the

formation of the crystalline MMPP product.[3]

After the reaction period, the solid product can be isolated from the slurry by filtration.

The resulting MMPP hexahydrate should be washed and dried appropriately before storage.
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Caption: Workflow for the synthesis of MMPP Hexahydrate.

MMPP is a highly effective reagent for the epoxidation of alkenes, a fundamental

transformation in organic synthesis.[2][5]

Materials:

Alkene substrate

MMPP (typically 1.0-2.5 equivalents)

Anhydrous, non-polar solvent (e.g., chloroform, acetone, or ethanol)[5][6][7]
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Reaction vessel with magnetic stirring

Procedure:

Dissolve the alkene substrate in a suitable anhydrous solvent within a reaction flask.

Add MMPP (technical grade, ~80%) to the solution in a single portion or portion-wise,

typically using 1.0 to 2.5 equivalents depending on the substrate's reactivity.[6]

Stir the resulting mixture at room temperature. The reaction progress can be monitored by

standard techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Upon completion, the reaction mixture will contain the epoxide product and the water-soluble

magnesium phthalate by-product.[4][6]

To isolate the product, add water to the reaction mixture to dissolve the magnesium

phthalate by-product.

Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and

concentrate under reduced pressure to yield the crude epoxide, which can be further purified

by chromatography if necessary.

Key Applications and Reaction Mechanisms
MMPP's primary utility lies in its function as an oxygen atom transfer (OAT) agent.[4] It is

employed in several key oxidative transformations.

Major Applications:

Epoxidation of Alkenes: Conversion of carbon-carbon double bonds to epoxides (oxiranes).

[2][4]

Baeyer-Villiger Oxidation: Oxidation of ketones to form esters.[2][4]

Heteroatom Oxidation:
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Oxidation of sulfides to sulfoxides and sulfones.[2][4]

Oxidation of amines to amine oxides.[2]

Oxidation of selenides to selenones.[6][8]

The general mechanism for the epoxidation of an alkene by a peroxyacid like MMPP is a

concerted process where the electrophilic oxygen of the peroxy group is transferred to the

nucleophilic double bond.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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